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Introduction
LML134, with the IUPAC name 1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidin-4-yl 4-

cyclobutylpiperazine-1-carboxylate, is a potent and selective inverse agonist of the histamine

H3 receptor (H3R).[1][2][3] This compound was developed with a specific pharmacokinetic and

pharmacodynamic profile in mind: rapid brain penetration to achieve high receptor occupancy,

followed by a fast disengagement from the receptor.[3][4] This profile is intended to provide

therapeutic benefits for conditions like excessive sleep disorders, such as shift work disorder,

while minimizing the risk of mechanism-related side effects like insomnia.[3][4][5] This technical

guide provides a comprehensive overview of LML134 as a tool compound for studying H3R

function, including its pharmacological data, and detailed experimental protocols.
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Parameter
Species/Syste
m

Value Assay Type Reference

Ki Human H3R 12 nM
Radioligand

Binding Assay
[1][2][6]

Ki Human H3R 0.3 nM
cAMP Functional

Assay
[1][2][6]

Selectivity
Various (137

targets)
High

Broad Panel

Screening
[7]

In Vivo Pharmacokinetics of LML134 in Rats
Parameter Route Dose Value Species Reference

Tmax Oral 10 mg/kg 0.5 hours
Sprague-

Dawley Rat
[1][2]

t½ Oral 10 mg/kg 1.54 hours
Sprague-

Dawley Rat
[1]

t½ Intravenous 1 mg/kg 0.44 hours
Sprague-

Dawley Rat
[1][2]

Fraction

Absorbed

(Fa)

Oral 10 mg/kg 44%
Sprague-

Dawley Rat
[1][2]

Clearance

(CL)
Intravenous 1 mg/kg 28 mL/min/kg

Sprague-

Dawley Rat
[1][2]

Plasma

Protein

Binding (Fu)

- - 39.0% Rat [7]

In Vivo Receptor Occupancy of LML134 in Rats
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Time after
dose

Receptor
Occupancy
(%)

Dose Species Reference

1 hour ~90% 10 mg/kg (p.o.)
Sprague-Dawley

Rat
[4]

5 hours ~20% 10 mg/kg (p.o.)
Sprague-Dawley

Rat
[4]

Experimental Protocols
Radioligand Binding Assay for H3R
This protocol is adapted from methodologies used for characterizing H3R ligands.[8][9]

Objective: To determine the binding affinity (Ki) of LML134 for the histamine H3 receptor.

Materials:

Cell Membranes: Membrane preparations from HEK293 cells stably expressing the human

histamine H3 receptor.

Radioligand: [3H]-Nα-methylhistamine.

Non-specific Binding Control: Clobenpropit (10 µM).

Assay Buffer: 50 mM Tris-HCl, pH 7.4.

Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

Test Compound: LML134, serially diluted.

96-well microplates, glass fiber filters, and a scintillation counter.

Procedure:

Membrane Preparation:
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Culture HEK293 cells stably expressing the hH3R.

Harvest the cells and centrifuge.

Resuspend the cell pellet in ice-cold Tris-HCl buffer and homogenize.

Centrifuge the homogenate and resuspend the membrane pellet in fresh buffer.

Determine the protein concentration of the membrane preparation.

Binding Assay:

In a 96-well plate, add the assay buffer, the radioligand ([3H]-Nα-methylhistamine), and

various concentrations of LML134.

Add the cell membrane preparation to initiate the binding reaction.

Incubate the plate with gentle agitation.

Filtration:

Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

This separates the bound from the free radioligand.

Wash the filters multiple times with ice-cold wash buffer.

Quantification:

Dry the filters and place them in scintillation vials with scintillation fluid.

Measure the radioactivity using a scintillation counter.

Data Analysis:

Determine the concentration of LML134 that inhibits 50% of the specific binding of the

radioligand (IC50).

Calculate the Ki value using the Cheng-Prusoff equation.
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cAMP Functional Assay for H3R Inverse Agonism
This protocol is based on standard methods for assessing the function of Gi-coupled receptors

like H3R.[10][11][12]

Objective: To determine the functional potency (Ki) of LML134 as an inverse agonist at the

H3R by measuring its effect on cAMP levels.

Materials:

Cells: HEK293 cells stably expressing the human H3R.

cAMP Assay Kit: A commercially available kit (e.g., HTRF, GloSensor™).

Assay Buffer: As recommended by the cAMP assay kit manufacturer.

Test Compound: LML134, serially diluted.

White, clear-bottom 384-well plates.

A plate reader capable of detecting the assay signal (e.g., luminescence or fluorescence).

Procedure:

Cell Preparation:

Plate the H3R-expressing HEK293 cells in 384-well plates and culture overnight.

Assay:

Remove the culture medium and add the assay buffer.

Add serial dilutions of LML134 to the wells.

Incubate at room temperature.

Detection:
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Add the cAMP detection reagents according to the kit manufacturer's protocol. This step

typically includes cell lysis.

Incubate to allow for the detection reaction to occur.

Measurement:

Read the plate using a compatible plate reader.

Data Analysis:

Generate a dose-response curve by plotting the signal against the log concentration of

LML134.

Determine the IC50 value, which represents the concentration of LML134 that produces

50% of its maximal effect.

For inverse agonist activity, the baseline signal in the absence of an agonist is measured.

In Vivo H3R Receptor Occupancy Study in Rats using
PET
This protocol is a generalized procedure based on preclinical PET imaging studies for H3R

occupancy.[7][13][14]

Objective: To determine the in vivo occupancy of H3R in the rat brain after administration of

LML134.

Materials:

Animals: Male Wistar rats.

Radioligand: [11C]GSK-189254, a PET tracer for H3R.

Test Compound: LML134.

PET scanner.
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Anesthesia.

Arterial blood sampling equipment.

Procedure:

Animal Preparation:

Anesthetize the rat and place it in the PET scanner.

Insert a catheter for arterial blood sampling.

PET Scan:

Administer LML134 at the desired dose and route.

At a specified time after LML134 administration, inject a bolus of the radioligand

[11C]GSK-189254 intravenously.

Perform a dynamic PET scan for a defined duration (e.g., 60 minutes).

Blood Sampling:

Collect arterial blood samples throughout the PET scan to measure the concentration of

the radioligand in the plasma.

Data Analysis:

Reconstruct the PET images.

Define regions of interest (ROIs) in the brain, including H3R-rich areas and a reference

region with low H3R density.

Use pharmacokinetic modeling to analyze the PET data and determine the binding

potential of the radioligand in the ROIs.

Calculate the receptor occupancy by comparing the binding potential in the LML134-

treated animals to that in vehicle-treated control animals.
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Caption: Histamine H3 Receptor Signaling Pathway.
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Caption: Experimental Workflow for LML134 Characterization.
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Caption: Logical Relationship of LML134 as a Tool Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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